Cas no 61788-47-4 (Cocinic acid)

• Product Name: Cocinic acid
• CAS No: 61788-47-4
• MF: C₁₉H₂₁NO₅
• MW: 343.373745679855
• CID: 57743
• PubChem ID: 76488615
• Update Time: 2025-04-18

Cocinic acid Chemical and Physical Properties

Names and Identifiers

• Cocinic acid
• Coconut oil fatty acid
• Coconut oil fatty acidCoconut oil fatty acidCoconut oil fatty acid
• EP-4000
• coconut acid oil
• 61788-47-4
• (4R,4aR,7S,7aR,12bS)-7-hydroxy-9-methoxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-11-carboxylic acid

• Inchi： 1S/C19H21NO5/c1-20-6-5-19-11-3-4-13(21)17(19)25-16-14(24-2)8-10(18(22)23)9(15(16)19)7-12(11)20/h3-4,8,11-13,17,21H,5-7H2,1-2H3,(H,22,23)
• InChI Key： PZKXRDPRLQDAFK-UHFFFAOYSA-N
• SMILES： O1C2=C(C=C(C(=O)O)C3CC4C5C=CC(C1C5(C=32)CCN4C)O)OC

Computed Properties

• Exact Mass: 343.142
• Monoisotopic Mass: 343.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.6
• Topological Polar Surface Area: 79.2A^2